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Compound of Interest

Compound Name: Dimaprit

Cat. No.: B188742

For Researchers, Scientists, and Drug Development Professionals

Dimaprit, a potent and highly selective histamine H2 receptor agonist, serves as an invaluable
tool in pharmacological research. Its ability to specifically activate H2 receptors without
significantly engaging other histamine receptor subtypes allows for the precise investigation of
H2-mediated physiological and pathological processes. However, the effects of Dimaprit
exhibit notable variability across different species, a critical consideration for preclinical
research and drug development. This guide provides a comprehensive comparison of
Dimaprit's performance in various species, supported by experimental data, detailed
methodologies, and visual representations of its mechanism of action.

Quantitative Comparison of Dimaprit's Effects

The potency and efficacy of Dimaprit vary significantly depending on the species and the
physiological parameter being measured. The following tables summarize key quantitative data
from in vitro and in vivo studies.

Table 1: In Vitro Potency and Efficacy of Dimaprit
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. ) Assay
Species Preparation Value Reference
Parameter
CHO-K1 Cells
(expressing EC50 (cAMP
Human 3600 nM [1][2]
human H2 Assay)
receptor)
) ) ) ) Relative Activity
Guinea Pig Right Atrium ) ) 71% [31141[5]
(vs. Histamine)
) ] ) ) Ki (Receptor
Guinea Pig Right Atrium o 44 uM [3]
Binding)
Relative Activity
Rat Uterus ] ) ~17.5% [31[4][5]
(vs. Histamine)
Peritoneal IC50 (TNF-alpha
Mouse o 1uM [6]
Macrophages Inhibition)
Peripheral Blood IC50 (TNF-alpha
Human . 1uM [6]
Monocytes Inhibition)

Table 2: In Vivo Effects of Dimaprit on Gastric Acid Secretion
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Value (Relative

Species Model Parameter . . Reference
to Histamine)
) Gastric Acid
Cat Conscious ) 400-500% [4]
Secretion
0.85 pmol/kg-h
] ED50 (Gastric (vs.0.14
Dog Conscious ) ) [7]
Acid Secretion) pmol/kg-h for
Histamine)
) Gastric Acid ~100%
Rat Anesthetized ) . [2][8]
Secretion (equipotent)
] Gastric Acid
Dog Conscious ) 58% [4]
Secretion
Gastric Acid
Rat - _ 19% [4]
Secretion
Table 3: In Vivo Cardiovascular Effects of Dimaprit
Species Model Parameter Observation Reference
Cat Anesthetized Blood Pressure Lowered [9][10]
Dog Anesthetized Blood Pressure Lowered [9][10]
Rat Anesthetized Blood Pressure Lowered [9][10]
Rabbit Anesthetized Blood Pressure Lowered [9][10]
) No significant
Cat Anesthetized Heart Rate [9][10]
change
] Dose-dependent
Dog Conscious Heart Rate ] [11]
increase
0.80 pmol/kg-h
] ED50 (Heart (vs. 0.17
Dog Conscious [7]

Rate)

pmol/kg-h for

Histamine)
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Histamine H2 Receptor Signaling Pathway

Activation of the histamine H2 receptor by an agonist like Dimaprit initiates a well-defined
intracellular signaling cascade. The H2 receptor is coupled to the Gs alpha subunit of a
heterotrimeric G protein. Upon agonist binding, the Gas subunit activates adenylyl cyclase,
which in turn catalyzes the conversion of ATP to cyclic AMP (cCAMP). Increased intracellular
CAMP levels activate Protein Kinase A (PKA), which then phosphorylates downstream target
proteins to elicit a cellular response.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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